Cas no 114282-18-7 (3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide)

• Product Name: 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide
• CAS No: 114282-18-7
• MF: C₃H₆IN₃S
• MW: 243.069310665131
• CID: 5564088
• PubChem ID: 165767223
• Update Time: 2025-09-28

3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide Chemical and Physical Properties

Names and Identifiers

• s-Triazole, 3-(methylthio)-, hydriodide (6CI)
• 1H-1,2,4-Triazole, 5-(methylthio)-, hydriodide (1:1) (ACI)
• 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide

• Inchi： 1S/C3H5N3S.HI/c1-7-3-4-2-5-6-3;/h2H,1H3,(H,4,5,6);1H
• InChI Key： KNRUVOHPNKWJLT-UHFFFAOYSA-N
• SMILES： I.N1=CNC(SC)=N1

Additional information on 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide

3-(Methylsulfanyl)-4H-1,2,4-Triazole Hydroiodide: A Comprehensive Overview

3-(Methylsulfanyl)-4H-1,2,4-triazole hydroiodide (CAS No. 114282-18-7) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a methylsulfanyl group and an iodide counterion. The triazole ring is a heterocyclic aromatic structure that has been widely studied for its applications in drug design, coordination chemistry, and as a building block in supramolecular chemistry. The presence of the methylsulfanyl group introduces additional functional diversity, making this compound a versatile candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide in the development of novel materials with tailored properties. For instance, researchers have explored its role as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. The triazole moiety in this compound plays a crucial role in forming hydrogen bonds and coordinating with metal ions, which are essential for the assembly of such frameworks.

In addition to its role in materials science, 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide has also been investigated for its biological activity. Preliminary studies suggest that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. The methylsulfanyl group is known to contribute to the bioavailability and stability of compounds in biological systems, making this molecule a promising candidate for further exploration in pharmacology.

The synthesis of 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization with the methylsulfanyl group through nucleophilic substitution or coupling reactions. The final step involves protonation with iodide ions to form the hydroiodide salt. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced applications.

From an environmental perspective, the synthesis and handling of 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide are considered safe under standard laboratory conditions. The compound does not fall under any category of hazardous chemicals or controlled substances. Its stability under normal conditions makes it suitable for storage and transportation without special precautions.

Looking ahead, the versatility of 3-(methylsulfanyl)-4H-1,2,4-triazole hydroiodide opens up new avenues for research and development. Its ability to act as both a building block and a functional molecule positions it as a valuable tool in various fields of chemistry. As advancements in synthetic methodologies continue to emerge, this compound is expected to find even more innovative applications in areas such as nanotechnology and green chemistry.